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Compound of Interest

2-Chloroaniline hydrochloride-
13C6

cat. No.: B15553756

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 2-Chloroaniline hydrochloride-13Cs, a stable isotope-
labeled compound crucial for quantitative analysis in research and development. Its primary
application is as an internal standard for the accurate measurement of its unlabeled
counterpart, 2-chloroaniline, in various matrices.

Physicochemical Properties

2-Chloroaniline hydrochloride-13Ce is the hydrochloride salt of 2-chloroaniline where the six
carbon atoms of the benzene ring are replaced with the stable heavy isotope, Carbon-13 (13C).
This isotopic substitution results in a mass shift of +6 Da compared to the natural compound, a
critical feature for its use in mass spectrometry-based quantification.[1]

Compound Identification and Molecular Weight

The key identifiers and a comparison of molecular weights between the 3Ce-labeled and
unlabeled forms are summarized below. This mass difference is fundamental to its utility as an
internal standard.
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Identifier 2-Ch|oroan-iline 2-Ch|oroan-iline
hydrochloride-**Ce hydrochloride
Molecular Formula 13CeH7CI2N[1][2] CeH7CI2N[3][4]
Molecular Weight 169.99 g/mol [1][2] 164.03 g/mol [3][4][5][6]
CAS Number 1261170-86-8[2][7][8] 137-04-2[3][4][5]
Appearance White to off-white solid[2] Solid[5]
Isotopic Purity =99 atom % 13CJ[1] Not Applicable
Chemical Purity >98%][1] 97%][5]

Solubility and Storage

Proper handling and storage are vital to maintain the integrity of the compound.

Parameter Specification

Soluble in DMSO (250 mg/mL with ultrasonic

Solubility )

assistance)[2]
Storage (Solid) 4°C, sealed storage, away from moisture[2]
Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[2]

Core Application: Isotope Dilution Mass
Spectrometry

The primary role of 2-Chloroaniline hydrochloride-13Cs is to serve as an internal standard (IS) in
isotope dilution mass spectrometry (IDMS). This analytical technique is the gold standard for
quantitative analysis, offering high precision and accuracy. The 3Ce-labeled standard is
chemically identical to the unlabeled analyte, meaning it co-elutes chromatographically and
experiences similar ionization efficiency and matrix effects during analysis. However, it is
distinguishable by its higher mass.[2][8]

Workflow for Quantitative Analysis
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The following diagram illustrates the typical workflow for using 2-Chloroaniline hydrochloride-
13Cs as an internal standard in a quantitative LC-MS/MS (Liquid Chromatography-Tandem
Mass Spectrometry) experiment.
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1. Sample Collection

(e.g., plasma, tissue)

2. Analyte Extraction
(e.g., LLE, SPE)

Sample Preparation

Extracted Sample

'

3. Spiking with IS
(Add known amount of
2-Chloroaniline-13C6 HCI)

4. LC-MS/MS Analysis

5. Data Acquisition
(Monitor MRM transitions for

analyte and IS)

Analysis

Raw Data

'

6. Peak Integration

7. Calculate Peak Area Ratio
(Analyte / 1S)
8. Quantify Analyte
(Using calibration curve)

Data Processing

Diagram 1: Workflow for Quantification using a 13C-Labeled Internal Standard

Click to download full resolution via product page

Diagram 1: Workflow for Quantification using a 13C-Labeled Internal Standard
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Experimental Protocol: Quantification in Plasma

This section details a representative protocol for the quantification of 2-chloroaniline in human
plasma using 2-Chloroaniline hydrochloride-13Ce as an internal standard via LC-MS/MS.

Objective: To accurately determine the concentration of 2-chloroaniline in a human plasma
sample.

Materials:

e Human plasma (K2zEDTA)

e 2-Chloroaniline (analyte standard)

e 2-Chloroaniline hydrochloride-13Ce (internal standard, IS)
o Acetonitrile (ACN), HPLC grade

e Formic acid, LC-MS grade

o Water, ultrapure

e 96-well protein precipitation plate

¢ Collection plate

e Analytical balance, centrifuge, vortex mixer
e LC-MS/MS system

Methodology:

e Preparation of Standard Solutions:

o Prepare a 1 mg/mL primary stock solution of 2-chloroaniline and 2-Chloroaniline
hydrochloride-13Ce in methanol.

o Create a series of working standard solutions for the calibration curve (e.g., 1-1000 ng/mL)
by serially diluting the analyte stock with 50:50 ACN:Water.
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o

Prepare an internal standard working solution at a fixed concentration (e.g., 100 ng/mL) in
50:50 ACN:Water.

o Sample Preparation (Protein Precipitation):

[¢]

Aliquot 50 pL of plasma samples, calibration standards, and quality control samples into
the wells of a 96-well plate.

Add 150 pL of the internal standard working solution to every well (except for blank matrix
samples). This precipitates plasma proteins and adds the IS in a single step.

Seal the plate and vortex for 2 minutes at 1000 rpm.
Centrifuge the plate at 4000 x g for 10 minutes at 4°C to pellet the precipitated protein.

Transfer the supernatant to a clean collection plate for analysis.

e LC-MS/MS Conditions:

[¢]

LC System: Standard HPLC or UHPLC system.

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A typical gradient would run from 5% B to 95% B over 3-5 minutes.
Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI)
source operating in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

» 2-Chloroaniline transition:Q1: m/z 128.0 -> Q3: m/z 92.0
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» 2-Chloroaniline-13Ce (IS) transition:Q1: m/z 134.0 -> Q3: m/z 98.0 (Note: Specific MRM
transitions should be optimized empirically).

o Data Analysis:

o

Integrate the chromatographic peaks for both the analyte and the internal standard.

[e]

Calculate the peak area ratio (Analyte Area / IS Area) for all samples.

o

Construct a calibration curve by plotting the peak area ratio against the known
concentration of the calibration standards.

Determine the concentration of 2-chloroaniline in the unknown samples by interpolating

o

their peak area ratios from the linear regression of the calibration curve.

Conclusion

2-Chloroaniline hydrochloride-13Ce is an indispensable tool for researchers requiring precise
and accurate quantification of 2-chloroaniline. Its use as an internal standard in isotope dilution
mass spectrometry mitigates variability from sample preparation and instrumental analysis,
ensuring high-quality, reliable data essential for applications ranging from environmental
monitoring to pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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